7-methyl-2,3-dihydro-1-benzofuran-3-carboxylic acid
Description
“7-methyl-2,3-dihydro-1-benzofuran-3-carboxylic acid” is a benzofuran derivative. Benzofuran compounds are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . They are widely present in natural products and have a wide range of biological and pharmacological applications .
Synthesis Analysis
Benzofuran derivatives can be synthesized through various methods. For example, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds . Another benzofuran ring can be constructed by proton quantum tunneling, which has fewer side reactions and high yield .Chemical Reactions Analysis
Benzofuran derivatives can undergo various chemical reactions. For example, they can undergo palladium-catalyzed cross-coupling reaction with 4-iodoanisole and diphenyliodonium triflate under different reaction conditions to form the corresponding biaryl .Future Directions
Benzofuran and its derivatives have attracted considerable attention in the fields of drug invention and development due to their wide array of biological activities and potential applications . They have emerged as a pharmacophore of choice for designing antimicrobial agents that are active toward different clinically approved targets . Therefore, future research in this area is promising.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-methyl-2,3-dihydro-1-benzofuran-3-carboxylic acid involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include the protection of a carboxylic acid group, the formation of a benzofuran ring, and the introduction of a methyl group at the appropriate position.", "Starting Materials": ["4-hydroxybenzoic acid", "methyl iodide", "sodium hydride", "acetic anhydride", "sulfuric acid", "acetic acid", "sodium bicarbonate", "potassium permanganate", "sodium hydroxide"], "Reaction": ["Step 1: Protection of carboxylic acid group by reacting 4-hydroxybenzoic acid with acetic anhydride and sulfuric acid to form the corresponding acetic ester", "Step 2: Formation of benzofuran ring by reacting the protected acid with sodium bicarbonate and potassium permanganate to form the corresponding benzofuran carboxylic acid", "Step 3: Introduction of methyl group by reacting the benzofuran carboxylic acid with methyl iodide and sodium hydride in acetic acid to form the final product, 7-methyl-2,3-dihydro-1-benzofuran-3-carboxylic acid"] } | |
CAS RN |
1521611-07-3 |
Molecular Formula |
C10H10O3 |
Molecular Weight |
178.2 |
Purity |
95 |
Origin of Product |
United States |
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